2,1,3-Benzoxadiazol-5-amine

• IUPAC Name: 2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C6H5N3O/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H,7H2
• InChI Key: JBKKAEOGAYZJCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NON=C2C=C1N
• Molecular Formula: C6H5N3O
• DSSTOX Substance ID: DTXSID20401777
• Molecular Weight: 135.12 g/mol
• CAS RN: 874-36-2

Description

2,1,3-Benzoxadiazol-5-amine is a compound with the molecular formula C6H5N3O. It is also known by other names such as 5-aminobenzofurazan. It is a bicyclic planar molecule.

Synthesis Analysis

The synthesis of 2,1,3-Benzoxadiazol-5-amine derivatives has been reported in various studies. For instance, one study reported the synthesis and characterization of fluorophores containing a 2,1,3-benzoxadiazole unit associated with a π-conjugated system.

Molecular Structure Analysis

The molecular structure of 2,1,3-Benzoxadiazol-5-amine consists of a benzoxadiazole core with an amine group attached. The InChI code for this compound is 1S/C6H5N3O.ClH/c7-4-1-2-5-6 (3-4)9-10-8-5;/h1-3H,7H2;1H.

Physical And Chemical Properties Analysis

The molecular weight of 2,1,3-Benzoxadiazol-5-amine is 135.12 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. Its exact mass and monoisotopic mass are both 135.043261791 g/mol.

Scientific Research Applications

Photophysical Properties

Derivatives of 2,1,3-benzoxadiazole have been extensively studied for their photophysical properties . .

Electronic Materials

These derivatives are important acceptor units in the development of photoluminescent compounds . .

Organic Synthesis

In organic synthesis, 2,1,3-benzoxadiazole derivatives serve as active catalysts. .

Material Science

In material science, these compounds contribute to the development of new materials with desired properties such as conductivity, flexibility, and strength. They can be used in creating advanced composites and coatings.

Each application mentioned leverages the unique properties of 2,1,3-Benzoxadiazol-5-amine and its derivatives, demonstrating the compound’s versatility in scientific research.

For further details on each application or if you have specific questions about any field, feel free to ask!

Frontiers - Synthesis of 2,1,3-Benzoxadiazole DerivativesSpringer - Recent progress of electronic materials based on 2,1,3-BenzothiadiazoleRSC - Advances in the synthetic strategies of benzoxazoles using 2-aminophenol

Safety and Hazards

2,1,3-Benzoxadiazol-5-amine should be handled with care. Contact with skin and eyes should be avoided, and dust formation should be prevented. In case of accidental release, it should be swept up and shoveled into suitable containers for disposal.

Future Directions

Benzoxadiazole derivatives, including 2,1,3-Benzoxadiazol-5-amine, have shown potential in various fields. For instance, they have been used as starting materials for different mechanistic approaches in drug discovery. Furthermore, they have been studied for their potential as luminescent liquid crystals.

Synthesis routes and methods

Procedure details

To a solution of 2,1,3-benzoxadiazole-5-carboxylic acid (102 mg, 0.621 mmol) in THF (3 mL) was added triethylamine (103 μL, 0.739 mmol) followed by DPPA (160 μL, 0.739 mmol) at room temperature. The mixture was stirred for 4 h, diluted with CH2Cl2 and washed with water. The organic layer was dried over MgSO4, concentrated and purified by flash chromatography on silica gel with 0 to 50% EtOAc in CH2Cl2. The resulting material was dissolved in AcOH (2 mL) and water (0.7 mL) was added dropwise yielding a slightly cloudy solution which was heated at 105° C. for 30 min. The mixture was cooled, made basic with sat. Na2CO3 solution and extracted several times with THF. The combined organic layers were dried over MgSO4, concentrated and purified by flash chromatography on silica gel eluting with 0 to 15% MeOH in CH2Cl2 to give 34 mg (41%) of compound 480A as a yellow solid. HPLC: 100% at 1.27 min (retention time) (YMC S5 ODS column, 4.6×50 mm Ballistic, 10–90% aqueous methanol over 4 min containing 0.2% H3PO4, 4 mL/min, monitoring at 220 nm). MS (ES): m/z 136.0 [M+H]+.